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Compound of Interest

Compound Name: 4-Phenylmorpholine

Cat. No.: B1362484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Phenylmorpholine. It is intended to serve as a technical resource for personnel involved in

the research, development, and handling of this compound. The information herein is

aggregated from publicly available safety data sheets and toxicological study reports.

Chemical and Physical Properties
4-Phenylmorpholine is a solid organic compound. A summary of its key physical and chemical

properties is provided in Table 1. This data is essential for understanding its behavior under

various laboratory conditions and for designing appropriate storage and handling procedures.
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Property Value

Molecular Formula C₁₀H₁₃NO

Molecular Weight 163.22 g/mol

Appearance
White to light yellow to light red powder to

crystal[1]

Melting Point 51-54 °C (lit.)

Boiling Point 165-170 °C at 45 mmHg (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Pressure <0.1 mmHg at 20 °C

Vapor Density 5.63 (vs air)

Toxicological Data
4-Phenylmorpholine is classified as harmful if swallowed and toxic in contact with skin.[2] The

available acute toxicity data is summarized in Table 2.

Metric Species Route Value

LD₅₀ Rat Oral 930 mg/kg

LD₅₀ Rabbit Dermal 360 mg/kg

Experimental Protocols
While the specific, original experimental reports detailing the toxicological evaluation of 4-
Phenylmorpholine are not readily available in the public domain, the methodologies for such

studies are highly standardized. The following sections describe the typical protocols for acute

oral, dermal, and eye irritation studies based on the Organization for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals. These descriptions are

derived from publicly available reports of similar studies and represent the current best

practices for toxicological assessment.
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Acute Oral Toxicity Study (Following OECD Guideline
423)
An acute oral toxicity study is designed to determine the short-term toxic effects of a single oral

dose of a substance.

Test System:

Species: Typically, young adult female Wistar rats are used.[3]

Housing: Animals are housed in controlled conditions with a 12-hour light/dark cycle, a

temperature of approximately 22°C (±3°C), and relative humidity between 30% and 70%.[3]

They have access to standard laboratory diet and drinking water ad libitum, except for a brief

fasting period before dosing.[3]

Methodology:

Dose Preparation: The test substance is typically administered as a solution or suspension in

a suitable vehicle, such as corn oil.[3]

Administration: A single dose is administered to fasted animals by oral gavage. The initial

dose is selected based on available data, with subsequent doses adjusted up or down

depending on the observed effects.[3]

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for a period of 14 days.[3]

Necropsy: At the end of the observation period, all animals are humanely euthanized and

subjected to a gross necropsy to identify any pathological changes.[3]

Acute Dermal Toxicity Study (Following OECD Guideline
402)
This study assesses the toxic effects resulting from a single dermal application of a substance.

Test System:
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Species: Young adult rabbits (e.g., New Zealand White) are commonly used.

Preparation: The day before the study, the fur on the dorsal area of the trunk is clipped.

Methodology:

Application: The test substance is applied uniformly over a prepared area of skin

(approximately 10% of the body surface area). The application site is then covered with a

semi-occlusive dressing.

Exposure: The dressing remains in place for a 24-hour exposure period.

Observation: After the exposure period, the dressing is removed, and the skin is observed for

signs of irritation (erythema and edema). The animals are observed for a total of 14 days for

clinical signs of toxicity, mortality, and changes in body weight.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Acute Eye Irritation Study (Following OECD Guideline
405)
This test evaluates the potential of a substance to cause irritation or damage to the eye.

Test System:

Species: Albino rabbits are the preferred species for this test.[4]

Methodology:

Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into

the conjunctival sac of one eye of each animal. The other eye serves as a control.[5]

Observation: The eyes are examined for signs of irritation, including redness, swelling, and

discharge, at 1, 24, 48, and 72 hours after application.[4][6] The observation period may be

extended up to 21 days to assess the reversibility of any observed effects.[7]

Scoring: The severity of the ocular reactions is scored using a standardized system.
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Hazard Identification and GHS Classification
4-Phenylmorpholine is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Signal Word: Danger

Hazard Pictograms:

GHS06 (Skull and Crossbones)

GHS07 (Exclamation Mark)

Handling and Storage
Handling:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE).

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

Wash hands and face thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store locked up.
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-Phenylmorpholine:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), and a lab coat or other

protective clothing.

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator with

an appropriate cartridge should be used.

First Aid Measures
In the event of exposure, follow these first aid procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid

breathing dust and contact with the spilled material.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.
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Containment and Cleanup: For small spills, carefully sweep up the material and place it in a

suitable, labeled container for disposal. For large spills, dike the area to prevent spreading

and collect the material for disposal. Avoid generating dust.

Spill of 4-Phenylmorpholine Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent material for liquids)

Clean Up Spill
(Sweep solid, absorb liquid)

Place in Labeled Waste Container

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Caption: Workflow for handling a 4-Phenylmorpholine spill.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon monoxide,

carbon dioxide, and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow this chemical to enter the environment.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to 4-Phenylmorpholine

Move to Fresh Air Remove Contaminated Clothing Flush with Water for 15 mins Rinse Mouth with Water

Provide Oxygen if Breathing is Difficult

Give Artificial Respiration if Not Breathing

Seek Immediate Medical Attention

Wash with Soap and Water for 15 mins

Seek Immediate Medical Attention

Remove Contact Lenses if Possible

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: First aid procedures for 4-Phenylmorpholine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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